Cas no 941930-85-4 (6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 941930-85-4
• MF: C₁₉H₂₁N₃O₅S₂
• MW: 435.517142057419
• CID: 5501785
• Update Time: 2025-06-07

6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-[[2-(4-methylsulfonylphenyl)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C19H21N3O5S2/c1-11(23)22-8-7-14-15(10-22)28-19(17(14)18(20)25)21-16(24)9-12-3-5-13(6-4-12)29(2,26)27/h3-6H,7-10H2,1-2H3,(H2,20,25)(H,21,24)
• InChI Key： ZLKMXDRZYLZIPX-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(CC3=CC=C(S(C)(=O)=O)C=C3)=O)SC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 941930-85-4, identified as 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its fused thienopyridine core and functionalized aromatic groups, has garnered significant attention in the field of chemical biology due to its potential therapeutic applications and unique chemical properties.

At the heart of this compound lies its sophisticated architecture, which includes a thieno[2,3-c]pyridine scaffold—a heterocyclic system known for its versatility in drug design. The presence of an acetamido group at the 3-position and an acetyl moiety at the 6-position introduces additional layers of reactivity and functionality. Furthermore, the substitution of a 4-methanesulfonylphenyl group at the 2-position enhances the compound's binding affinity and selectivity, making it a promising candidate for targeted biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. Studies suggest that the thieno[2,3-c]pyridine core exhibits favorable pharmacokinetic profiles, including reasonable solubility and metabolic stability. These attributes are critical for developing novel therapeutic agents that can traverse biological membranes and withstand enzymatic degradation.

The 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide structure has been explored in several preclinical studies aimed at identifying novel pharmacological targets. Its ability to interact with specific biological receptors and enzymes has positioned it as a potential lead compound for treating a variety of diseases. For instance, preliminary research indicates that this molecule may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression.

One of the most compelling aspects of this compound is its dual functionality. The acetamido group can serve as a hinge binder, facilitating interactions with protein targets, while the 4-methanesulfonylphenyl moiety enhances binding affinity through electrostatic and hydrophobic interactions. This dual approach has been successfully employed in the development of small-molecule inhibitors that disrupt disease-causing pathways.

The synthesis of 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the thieno[2,3-c]pyridine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing this complex scaffold efficiently.

In addition to its pharmaceutical potential, this compound has attracted interest from materials scientists due to its unique electronic properties. The conjugated system within the thieno[2,3-c]pyridine core makes it a candidate for applications in organic electronics and photovoltaic devices. Researchers are exploring its utility as a building block for designing novel organic semiconductors with enhanced charge transport capabilities.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide. High-throughput virtual screening allows for rapid assessment of thousands of compounds against biological targets before any wet-lab synthesis is undertaken. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The thieno[2,3-c]pyridine scaffold exemplifies how structural complexity can be leveraged to develop innovative therapeutics. By fine-tuning functional groups such as the acetamido and 4-methanesulfonylphenyl moieties, researchers can modulate binding affinity and selectivity to achieve desired pharmacological outcomes.

The future prospects for 6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide are vast. Ongoing studies aim to optimize its synthetic pathways for scalable production while exploring new applications in areas such as anti-inflammatory therapy and neurodegenerative disease treatment. Collaborative efforts between chemists and biologists will be crucial in translating these laboratory findings into clinical reality.

In conclusion,6-acetyl-2-2-(4-methanesulfonylphenyl)acetamido-4H,5H,6H...